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molecular formula C16H13BO2 B591705 4-(2-Naphthyl)phenylboronic acid CAS No. 918655-03-5

4-(2-Naphthyl)phenylboronic acid

Cat. No. B591705
CAS RN: 918655-03-5
M. Wt: 248.088
InChI Key: ICQAKBYFBIWELX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08025815B2

Procedure details

Under an argon gas atmosphere, a mixture of 50.0 g (177 mmol) of 2(4-bromophenyl) naphthalene and 500 mL of dehydrated THF was cooled down to −60 degrees C., and added with 136 mL (212 mmol) of hexane solution of 1.56M n-butyllithium in drops while being stirred. Then, the reaction mixture was stirred for one hour at −60 degrees C. 99.6 g (529 mmol) of triisopropyl borate was dropped into the reaction solution at −60 degrees C. Subsequently, the reaction mixture was warmed up to room temperature, and stirred for 18 hours. The reaction mixture was further added with solution of hydrochloric acid to be stirred for one hour at room temperature. After the reaction, the reaction mixture was further added with toluene, so that aqueous phase thereof was eliminated. After organic phase thereof was dried with magnesium sulfate, the solvent was distilled away under reduced pressure. By crystallizing the obtained solid by toluene, 33.6 g of 4-(2-naphthyl) phenylboronic acid was obtained at an yield of 84%.
Name
2(4-bromophenyl) naphthalene
Quantity
50 g
Type
reactant
Reaction Step One
Name
THF
Quantity
500 mL
Type
solvent
Reaction Step One
Name
hexane
Quantity
136 mL
Type
reactant
Reaction Step Two
Name
n-butyllithium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
triisopropyl borate
Quantity
99.6 g
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
4-(2-naphthyl) phenylboronic acid
Yield
84%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][C:5]([C:8]2[CH:17]=[CH:16][C:15]3[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=3)[CH:9]=2)=[CH:4][CH:3]=1.CCCCCC.C([Li])CCC.[B:29](OC(C)C)([O:34]C(C)C)[O:30]C(C)C.Cl>C1(C)C=CC=CC=1.C1COCC1>[CH:9]1[C:10]2[C:15](=[CH:14][CH:13]=[CH:12][CH:11]=2)[CH:16]=[CH:17][C:8]=1[C:5]1[CH:6]=[CH:7][C:2]([B:29]([OH:34])[OH:30])=[CH:3][CH:4]=1

Inputs

Step One
Name
2(4-bromophenyl) naphthalene
Quantity
50 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)C1=CC2=CC=CC=C2C=C1
Name
THF
Quantity
500 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
hexane
Quantity
136 mL
Type
reactant
Smiles
CCCCCC
Name
n-butyllithium
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)[Li]
Step Three
Name
triisopropyl borate
Quantity
99.6 g
Type
reactant
Smiles
B(OC(C)C)(OC(C)C)OC(C)C
Step Four
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Five
Name
toluene
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-60 °C
Stirring
Type
CUSTOM
Details
while being stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
Then, the reaction mixture was stirred for one hour at −60 degrees C
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
Subsequently, the reaction mixture was warmed up to room temperature
STIRRING
Type
STIRRING
Details
stirred for 18 hours
Duration
18 h
STIRRING
Type
STIRRING
Details
to be stirred for one hour at room temperature
Duration
1 h
CUSTOM
Type
CUSTOM
Details
After the reaction
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
After organic phase thereof was dried with magnesium sulfate
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled away under reduced pressure
CUSTOM
Type
CUSTOM
Details
By crystallizing the obtained solid by toluene

Outcomes

Product
Name
4-(2-naphthyl) phenylboronic acid
Type
product
Smiles
C1=C(C=CC2=CC=CC=C12)C1=CC=C(C=C1)B(O)O
Measurements
Type Value Analysis
AMOUNT: MASS 33.6 g
YIELD: PERCENTYIELD 84%
YIELD: CALCULATEDPERCENTYIELD 76.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.